Cas no 90357-06-5 (Bicalutamide)

Bicalutamide inDimethylformamideMedium soluble;stayTetrahydrofuranMedium dissolved;stayethyl acetate\methanolModerately soluble;Insoluble in water.from1:1(Volume ratio)Of ethyl acetate andPetroleum etherMesocrystalline,melting point191To193℃.

Bicalutamide structure

Product Name:Bicalutamide

CAS No:90357-06-5

Molecular Formula:C₁₈H₁₄F₄N₂O₄S

Molecular Weight:430.373377323151

MDL:MFCD00869971

CID:61406

PubChem ID:2375

Bicalutamide Properties

Names and Identifiers

- Bicalutamide
- Bicalutamide (Subject to patent free)
- 4-cyano-3-trifluoromethyl-N-(3-p-fluorophenylsulfonyl-2-hydroxy-2-methylpropionyl)aniline
- N-[4-cyano-3-(trifluoromethyl)phenyl]-3-(4-fluorophenyl)sulfonyl-2-hydroxy-2-methyl-propanamid
- Bicalutamidec
- Bicalutumide (CDX, ICI 176334, Casodex®, Cosudex®, Calutide®, Kalumid®)
- Bicaiutamide
- BicalutaMide API
- Cosudex
- ODEX
- Bicalutamide (CDX)
- Casodex
- N-[4-Cyano-3-(trifluoromethyl)phenyl]-3-[(4-fluorophenyl)sulfonyl]-2-hydroxy-2-methylpropanamide
- N-[4-Cyano-3-(trifluoromethyl)phenyl]-3-[(4-fluorophenyl)sulfonyl]-2-hydroxy-2-methylpropionamide
- N-[4-Cyano-3-(trifluoromethyl)phenyl]-3-(4-fluorophenyl)sulfonyl-2-hydroxy-2-methyl-propanamide
- Calutide
- ICI 176334
- N-[4-cyano-3-(trifluoromethyl)phenyl]-3-(4-fluorophenyl)sulfonyl-2-hydroxy-2-methylpropanamide
- Bicalutamide (Casodex)
- LKJPYSCBVHEWIU-UHFFFAOYSA-N
- (+-)-4'-Cyano-alpha,alpha,alpha-trifluoro-3-((p-fluorophenyl)sulfonyl)-2-methyl-m-lactotoluidide
- C18H14F4N2O4S
- ICI 176,334
- CPD000466329
- Propanami
- N-[4-Cyano-3-(trifluoromethyl)phenyl]-3-[(4-fluorophenyl)sulfonyl]-2-hydroxy-2-methylpropanamide (ACI)
- Propanamide, N-[4-cyano-3-(trifluoromethyl)phenyl]-3-[(4-fluorophenyl)sulfonyl]-2-hydroxy-2-methyl-, (±)- (ZCI)
- (±)-4′-Cyano-α,α,α-trifluoro-3-[(p-fluorophenyl)sulfonyl]-2-methyl-m-lactotoluidide
- Casode
- ZD 176334
- Bicalutamide for system suitability
- AC-4232
- Bicusan
- bicalutamida
- NCGC00167977-02
- HMS3654K18
- CCRIS 8728
- EX-A962
- D00961
- BICALUTAMIDE [USP MONOGRAPH]
- Bicalutamide, British Pharmacopoeia (BP) Reference Standard
- Tox21_303560
- Calumid
- Z2108698963
- SDCCGSBI-0633779.P001
- BICALUTAMIDE [USAN]
- BICALUTAMIDE (MART.)
- Bicalutamide for system suitability, European Pharmacopoeia (EP) Reference Standard
- LP01026
- 4'-cyano-3-[(4- fluorophenyl)sulfonyl]-2-hydroxy-2-methyl-3'-trifluoromethylpropionanilide
- BICALUTAMIDE [EP MONOGRAPH]
- NSC722665
- NSC-722665
- HMS3263M13
- NCGC00261711-01
- PROPANAMIDE, N-(4-CYANO-3-(TRIFLUOROMETHYL)PHENYL)-3-((4-FLUOROPHENYL)SULFONYL)-2-HYDROXY-2-METHYL-, (+/-)-
- rac-N-(4-cyano-3-(trifluoromethyl)phenyl)-3-((4-fluorophenyl)sulfonyl)-2-hydroxy-2-methylpropanamide
- 4'-cyano-3-(4-fluorophenylsulfonyl)-2-hydroxy-2-methyl-3'-(trifluoromethyl)propionanilide
- SR-01000759410-4
- (+-)-bicalutamide
- BDBM18525
- HSDB 7655
- HMS3714P13
- NC00201
- Propanamide, N-(4-cyano-3-(trifluoromethyl)phenyl)-3-((4-fluorophenyl)sulfonyl)-2-hydroxy-2-methyl-, (+-)-
- Q1988832
- HMS2051B13
- (+-)-4'-Cyano-alpha,alpha,alpha-trifluoro-3-((p- fluorophenyl)sulfonyl)-2-methyl-m-lactotoluidide
- N-(4-Cyano-3-(trifluoromethyl)phenyl)3-3((4-fluorophenyl)sulfonyl)-2-hydroxy-2-methyl-propanamide
- BICALUTAMIDE (USP IMPURITY)
- AB00639963_10
- NCGC00257459-01
- CCG-220876
- CCG-100951
- L02BB03
- Casodex (TN)
- NS00000400
- AB00639963-08
- N-(4-cyano-3-(trifluoromethyl)phenyl)-3-((4-fluorophenyl)sulfonyl)-2-hydroxy-2-methylpropanamide
- CHEBI:91617
- BRD-A29485665-001-11-0
- BICALUTAMIDE (EP MONOGRAPH)
- SB17301
- 90357-06-5
- MLS001424047
- Bicadex
- Binabic
- Bical
- DTXSID501016794
- B3206
- HMS2089N12
- racemic bicalutamide
- BRD-A29485665-001-03-7
- BICALUTAMIDE [VANDF]
- AKOS015895073
- Pharmakon1600-01504827
- MLS000759437
- 4'-cyano-3-[(4-fluorophenyl)sulfonyl]-2-hydroxy-2-methyl-3'-trifluoromethylpropionanilide
- HMS3393B13
- BCP02110
- (+/-)-4'-CYANO-.ALPHA.,.ALPHA.,.ALPHA.-TRIFLUORO-3-((P-FLUOROPHENYL)SULFONYL)-2-METHYL-M-LACTOTOLUIDIDE
- CHEMBL409
- NSC759816
- HMS3372K05
- A0Z3NAU9DP
- Tox21_501026
- Bicalutamide, Pharmaceutical Secondary Standard; Certified Reference Material
- N-[4-cyano-3-(trifluoromethyl)phenyl]-3-(4-fluorobenzenesulfonyl)-2-hydroxy-2-methylpropanamide
- ICI-176334
- BICALUTAMIDE [WHO-DD]
- N-[4-cyano-3-(trifluoromethyl)phenyl]-3-[(4-fluorobenzene)sulfonyl]-2-hydroxy-2-methylpropanamide
- DB01128
- BCP9000408
- Bicalox
- Bicalutamide, United States Pharmacopeia (USP) Reference Standard
- BICALUTAMIDE [USP-RS]
- KS-1161
- (RS)-bicalutamide
- NCGC00167487-01
- DTXCID00209197
- CHEBI:3090
- BICALUTAMIDE [USP IMPURITY]
- BCPP000337
- CS-1296
- BRN 5364666
- NCGC00167977-09
- Bicamide
- bicalutamidum
- SMR000466329
- CHEBI:144093
- CAS-90357-06-5
- NCGC00167977-01
- (+/-)-N-(4-Cyano-3-(trifluoromethyl)phenyl)-3-((4-fluorophenyl)sulfonyl)-2-hydroxy-2-methylpropanamide
- BICALUTAMIDE (USP MONOGRAPH)
- Bypro
- Bicalutamide, European Pharmacopoeia (EP) Reference Standard
- NSC-759816
- BICALUTAMIDE [JAN]
- SW197581-4
- Bicalutamide (JP18/USP/INN)
- s1190
- Bicatlon
- NSC 759816
- N-[(4-CYANO-3-TRIFLUOROMETHYL)PHENYL]-3-[(4-FLUOROPHENYL)SULFONYL]-2-HYDROXY-2-METHYLPROPANAMIDE
- EN300-1715981
- BICALUTAMIDE [MART.]
- DB-041165
- BICALUTAMIDE [INN]
- N-(4-cyano-3-(trifluoromethyl)phenyl)-3-(4-fluorophenylsulfonyl)-2-hydroxy-2-methylpropanamide
- Propanamide, N-[4-cyano-3-(trifluoromethyl)phenyl]-3-[(4-fluorophenyl)sulfonyl]-2-hydroxy-2-methyl-
- C08160
- -2-hydroxy-2-methylpropanamide
- NCGC00167977-03
- AB00639963-09
- UNII-A0Z3NAU9DP
- -3-(4-fluorophenylsulfonyl)
- SR-01000759410-5
- N-[4-cyano-3-trifluoromethyl-phenyl]-3-[4-fluorophenyl-sulfonyl]-2-hydroxy-2-methyl-propionamide
- BRD-A29485665-001-12-8
- MFCD00869971
- HMS2232H03
- ICI176,334-1
- BICALUTAMIDE [ORANGE BOOK]
- Propanamide,
- Calutol
- (RS)-4'-cyano-alpha',alpha',alpha',-trifluoro-3-(4-fluorophenylsulphonyl)-2-hydroxy-2-methylpropiono-m-toluidide
- inverted exclamation markY98% (HPLC), powder
- SR-01000759410
- AB00639963-06
- CCG-222330
- Bicalutamide (CDX), >=98% (HPLC), powder
- Bicalutamide [USAN:USP:INN:BAN]
- BICALUTAMIDE (USP-RS)
- NCGC00167977-20
- 4'-Cyano-alpha,alpha,alpha-trifuloro-3-((p-fluorophenyl)sulfonyl)-2-methyl-m-lactotoluidide
- DTXSID2022678
- Tox21_112488
- Raffolutil
- Ormandyl
- SCHEMBL3611
- HY-14249
- BICALUTAMIDE [MI]
- GTPL2863
- N-(4-cyano-3-(trifluoromethyl)phenyl)
- BICALUTAMIDE [HSDB]
- Bicalutamide Crystalline Form II
- Kalumid
- +Expand
- MDL： MFCD00869971
- InChIKey： LKJPYSCBVHEWIU-UHFFFAOYSA-N
- Inchi： 1S/C18H14F4N2O4S/c1-17(26,10-29(27,28)14-6-3-12(19)4-7-14)16(25)24-13-5-2-11(9-23)15(8-13)18(20,21)22/h2-8,26H,10H2,1H3,(H,24,25)
- SMILES： N#CC1C(C(F)(F)F)=CC(NC(C(CS(C2C=CC(F)=CC=2)(=O)=O)(C)O)=O)=CC=1
- BRN： 5364666

Computed Properties

Exact Mass: 430.06100
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 9
Rotatable Bond Count: 5
Monoisotopic Mass: 430.06104075 g/mol
Heavy Atom Count: 29
Complexity: 750
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.3
Tautomer Count: 2
Surface Charge: 0
Topological Polar Surface Area: 116
Molecular Weight: 430.4

Experimental Properties

LogP: 4.03338
PSA: 115.64000
Merck: 1200
Refractive Index: 1.577
Boiling Point: 650.3°C at 760 mmHg
Melting Point: 194.0 to 198.0 deg-C
Vapor Pressure: 7.54X10-15 mm Hg at 25 °C (est)
Flash Point: 347.1±31.5 °C
Solubility: DMSO: >5mg/mL
Color/Form: White to Yellow Solid
Sensitiveness: Sensitive to light
λmax: 270(CH3CN)(lit.)
Density: 1.5200

Bicalutamide Security Information

Symbol: GHS07 GHS08
RTECS：TX1413500
WGK Germany：3
Safety Term：9
Safety Instruction： S26; S36
Packing Group：III
Risk Phrases：R36/37/38
Dangerous goods sign： Xi
Hazardous Material transportation number：3077
Hazard Statement： H315-H319-H360
Warning Statement： P201-P202-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P308+P313-P405-P501
Prompt：dangerous
Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
PackingGroup：III
Risk Phrases： 36/37/38
Signal Word：Warning
HazardClass：9

Bicalutamide Customs Data

HS CODE：2929909090
Customs Data：

China Customs Code:
2929909090

Overview:

2929909090 Other nitrogenous compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

2929909090 other compounds with other nitrogen function VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Bicalutamide Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00H1DQ-50mg	Bicalutamide	90357-06-5	99%	50mg	$4.00	2024-04-20
A2B Chem LLC	AH94142-50mg	Bicalutamide	90357-06-5	99%	50mg	$4.00	2024-05-20
Aaron	AR00H1M2-10mg	Bicalutamide	90357-06-5	98%	10mg	$4.00	2024-07-18
Ambeed	A176397-50mg	N-(4-Cyano-3-(trifluoromethyl)phenyl)-3-((4-fluorophenyl)sulfonyl)-2-hydroxy-2-methylpropanamide	90357-06-5	99%	50mg	$5.0	2024-05-30
AstaTech	21414-1/G	BICALUTAMIDE	90357-06-5	97%	1g	$160	2023-09-18
Axon Medchem	3313-50 mg	Bicalutamide	90357-06-5	99%	50mg	€50.00	2023-07-10
Enamine	EN300-1715981-0.05g	N-[4-cyano-3-(trifluoromethyl)phenyl]-3-(4-fluorobenzenesulfonyl)-2-hydroxy-2-methylpropanamide	90357-06-5	95%	0.05g	$25.0	2023-09-20
Key Organics Ltd	KS-1161-1MG	Bicalutamide	90357-06-5	>97%	1mg	£36.00	2023-09-08
LKT Labs	B3209-100 mg	Bicalutamide	90357-06-5	≥98%	100MG	$74.10	2023-07-11
MedChemExpress	HY-14249-10mM*1mLinDMSO	Bicalutamide	90357-06-5	99.85%	10mM*1mLinDMSO	￥550	2023-07-26

Bicalutamide Synthesis

Synthetic Circuit 1

90356-78-8

90357-06-5

Reaction Conditions

1.1 Reagents: Hydrogen peroxide Catalysts: Sodium tungsten oxide (Na2WO4) Solvents: Acetone , Water ; 0.5 h, rt

Reference

: An improved process for the preparation of bicalutamides by oxidation of the sulfide precursors using H2O2 as oxidant

, China, , ,

Synthetic Circuit 2

90356-78-8

90357-06-5

Reaction Conditions

1.1 Reagents: m-Chloroperbenzoic acid

Reference

: DMSO-Mediated Difunctionalization of Electron-Deficient Olefins to Access β-Hydroxysulfides with High Chemoselectivity

Gao, Bao ; Liu, Xiaojun; Yan, Qian; Yang, Ruiting; Jiang, Tao; et al, Synthesis, 2022, 54(9), 2258-2266

Synthetic Circuit 3

371-42-6

90357-51-0

90357-06-5

Reaction Conditions

1.1 Reagents: Sodium hydride Solvents: Tetrahydrofuran ; 0 °C; < 25 °C; 5 min, < 25 °C
1.2 Solvents: Tetrahydrofuran ; 2 h, rt
1.3 Reagents: Sodium chloride Solvents: Ethyl acetate , Water ; rt
1.4 Reagents: Hydrogen peroxide ; rt → -55 °C
1.5 Reagents: Trifluoroacetic anhydride ; -15 - 0 °C; 16 h, rt
1.6 Reagents: Sodium chloride Solvents: Water

Reference

: Nucleophilic Aromatic Substitution of Methacrylamide Anion and its Application to the Synthesis of the Anticancer Drug Bicalutamide

Chen, Bang-Chi; Zhao, Rulin; Gove, Stacey; Wang, Bei; Sundeen, Joseph E.; et al, Journal of Organic Chemistry, 2003, 68(26), 10181-10182

Synthetic Circuit 4

455-15-2

87310-69-8

90357-06-5

Reaction Conditions

1.1 Solvents: Tetrahydrofuran ; rt → -78 °C
1.2 Reagents: Butyllithium ; 20 min, -78 °C
1.3 Solvents: Tetrahydrofuran ; rt → -78 °C; -78 °C → rt; 3 h, rt

Reference

: Synthesis and Biological Evaluation of [18F]Bicalutamide, 4-[76Br]Bromobicalutamide, and 4-[76Br]Bromo-thiobicalutamide as Non-Steroidal Androgens for Prostate Cancer Imaging

Parent, Ephraim E.; Dence, Carmen S.; Jenks, Carl; Sharp, Terry L.; Welch, Michael J.; et al, Journal of Medicinal Chemistry, 2007, 50(5), 1028-1040

Synthetic Circuit 5

2553372-50-0

90357-51-0

90357-06-5

Reaction Conditions

1.1 Reagents: Cesium fluoride Solvents: Water ; 15 h, 90 °C

Reference

: Silyloxymethanesulfinate as a sulfoxylate equivalent for the modular synthesis of sulfones and sulfonyl derivatives

Kim, Dae-Kwon; Um, Hyun-Suk; Park, Hoyoon; Kim, Seonwoo; Choi, Jin; et al, Chemical Science, 2020, 11(48), 13071-13078

Synthetic Circuit 6

90356-78-8

90357-06-5

Reaction Conditions

1.1 Reagents: m-Chloroperbenzoic acid Solvents: Dichloromethane ; overnight, rt

Reference

: Hydroxysulfenylation of Electron-Deficient Alkenes through an Aerobic Copper Catalysis

Xi, Hui; Deng, Bicheng; Zong, Zhenzhen; Lu, Shenglin; Li, Zhiping, Organic Letters, 2015, 17(5), 1180-1183

Synthetic Circuit 7

90356-78-8

90357-06-5

Reaction Conditions

1.1 Reagents: Formic acid , Hydrogen peroxide Solvents: Methyl acetate , Water ; 2 - 5 °C; 37 °C; 5 h, 25 - 35 °C

Reference

: Process for preparing extremely pure 4-cyano-3-trifluoromethyl-N-(3-p-fluorophenylsulfonyl-2-hydroxy-2-methylpropionyl)aniline

, Czech Republic, , ,

Synthetic Circuit 8

90356-78-8

90357-06-5

Reaction Conditions

1.1 Reagents: m-Chloroperbenzoic acid ; 12 h, rt

Reference

: Auto-oxidative hydroxysulfenylation of alkenes

Huo, Congde; Wang, Yajun; Yuan, Yong; Chen, Fengjuan; Tang, Jing, Chemical Communications (Cambridge, 2016, 52(45), 7233-7236

Bicalutamide Raw materials

Bicalutamide Preparation Products

Bicalutamide (90357-06-5)

Bicalutamide Suppliers

WuHan Dong Kang Yuan technology co., LTD

Audited Supplier

(CAS:90357-06-5)

MR./MRS.:CAI JING LI

Phone:15377658509

Email:2851686519@qq.com

HU BEI ZHONG SHAN FENG XING YI YAO Technology Co., Ltd.

Audited Supplier

(CAS:90357-06-5)

MR./MRS.:ZHANG LI

Phone:13397111514

Email:z13397111514@163.com

TCI (Shanghai) Development Co., Ltd.

Audited Supplier

(CAS:90357-06-5)

MR./MRS.:ZHANG ZE YUAN

Phone:13061970904

Email:Sales-CN@TCIchemicals.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

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MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

ZHENG ZHOU LI BEN Biotechnology Co., Ltd.

Audited Supplier

(CAS:90357-06-5)

MR./MRS.:HE LONG FEI

Phone:13027610933

Email:57652075@qq.com

Shanghai SCR-Biotech Co., Ltd.

Audited Supplier

(CAS:90357-06-5)

MR./MRS.:SAI KE RUI SHENG WU

Phone:15900491054

Email:sales@scrbio.com

Bicalutamide Related Literature

1. Three-in-one: exploration of co-encapsulation of cabazitaxel, bicalutamide and chlorin e6 in new mixed cyclodextrin-crosslinked polymers

Elisabetta Pancani,Daniele Veclani,Marco Agnes,Arianna Mazza,Alessandro Venturini,Milo Malanga,Ilse Manet RSC Adv. 2023 13 10923
2. Attenuation of benign prostatic hyperplasia by hydrophilic active compounds from pigmented rice in a testosterone implanted rat model

Ranchana Yeewa,Wannachai Sakuludomkan,Chanarat Kiriya,Chakkrit Khanaree,Teera Chewonarin Food Funct. 2020 11 1585
3. Recent applications of multicomponent reactions in medicinal chemistry

Paul Slobbe,Eelco Ruijter,Romano V. A. Orru Med. Chem. Commun. 2012 3 1189
4. Cocrystals of the antiandrogenic drug bicalutamide: screening, crystal structures, formation thermodynamics and lattice energies

Artem O. Surov,Katarzyna A. Solanko,Andrew D. Bond,Annette Bauer-Brandl,German L. Perlovich CrystEngComm 2016 18 4818
5. Development of an electrochemical method for the determination of bicalutamide at the SWCNT/CPE in pharmaceutical preparations and human biological fluids

Umar J. Pandit,Imran Khan,Sneha Wankar,K. K. Raj,S. N. Limaye Anal. Methods 2015 7 10192
6. Rational design and synthesis of novel phenylsulfonyl-benzamides as anti-prostate cancer agents

Marcella Bassetto,Salvatore Ferla,Gilda Giancotti,Fabrizio Pertusati,Andrew D. Westwell,Andrea Brancale,Christopher McGuigan Med. Chem. Commun. 2017 8 1414
7. Enantioseparation in high performance liquid chromatography: preparation and evaluation of a vancomycin-based chiral stationary phase via surface-initiated atom transfer radical polymerization

Siyu Guo,Chao Huang,Ning Zhang,Shujuan Ma,Chunmiao Bo,Bolin Gong,Junjie Ou Anal. Methods 2022 14 1221
8. Interaction mechanism exploration of R-bicalutamide/S-1 with WT/W741L AR using molecular dynamics simulations

Hongli Liu,Xiaoli An,Shuyan Li,Yuwei Wang,Jiazhong Li,Huanxiang Liu Mol. BioSyst. 2015 11 3347
9. Chemical modulation of transcription factors

Bianca Wiedemann,J?rn Weisner,Daniel Rauh Med. Chem. Commun. 2018 9 1249
10. Recent discoveries and developments of androgen receptor based therapy for prostate cancer

R. Elancheran,V. L. Maruthanila,M. Ramanathan,S. Kabilan,R. Devi,A. Kunnumakara,Jibon Kotoky Med. Chem. Commun. 2015 6 746

90357-06-5 (Bicalutamide) Related Products

Recommended suppliers

Suzhou Senfeida Chemical Co., Ltd

(CAS:90357-06-5)Bicalutamide

Purity:99.9%

Quantity:200kg

Price($):discuss personally

Amadis Chemical Company Limited

(CAS:90357-06-5)Bicalutamide

Purity:99%/99%

Quantity:25g/100g

Price($):226.0/677.0

Cas no 90357-06-5 (Bicalutamide)

Bicalutamide Properties

Names and Identifiers

Computed Properties

Experimental Properties

Bicalutamide Security Information

Bicalutamide Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

Bicalutamide Price

Bicalutamide Synthesis

Synthetic Circuit 1

Synthetic Circuit 2

Synthetic Circuit 3

Synthetic Circuit 4

Synthetic Circuit 5

Synthetic Circuit 6

Synthetic Circuit 7

Synthetic Circuit 8

Bicalutamide Raw materials

Bicalutamide Preparation Products

Bicalutamide Suppliers

Bicalutamide Related Literature

90357-06-5 (Bicalutamide) Related Products